N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-(thiophen-3-ylmethyl)oxamide
• InChI: InChI=1S/C14H12N2O4S/c17-13(15-6-9-3-4-21-7-9)14(18)16-10-1-2-11-12(5-10)20-8-19-11/h1-5,7H,6,8H2,(H,15,17)(H,16,18)
• InChI Key: VTQUEKNQIRXJPN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C(=O)NCC3=CSC=C3
• Molecular Formula: C14H12N2O4S
• Molecular Weight: 304.32 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide (DMT) is a naturally occurring hallucinogenic compound found in various plants and animals. It has been used for centuries in religious and spiritual rituals, and is currently being studied for its potential therapeutic applications. DMT has a unique mechanism of action, biochemical and physiological effects, and a range of advantages and limitations for laboratory experiments.

Scientific Research Applications

N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide has been studied for its potential therapeutic applications. Studies have shown that it has antidepressant and anxiolytic effects in animal models, and may be beneficial in treating depression and anxiety. It has also been studied for its potential to treat addiction, as well as its potential to reduce pain and inflammation. Additionally, N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide has been studied for its potential to treat neurological disorders such as Parkinson’s disease and Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide is not fully understood. It is known to interact with several different neurotransmitter systems, including serotonin, dopamine, and glutamate. It is thought to act as a partial agonist at serotonin receptors, and to inhibit the reuptake of serotonin and dopamine. Additionally, it is thought to interact with glutamate receptors, and to modulate glutamate release.
Biochemical and Physiological Effects
N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide has a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as to induce changes in brain activity, including increased activity in the prefrontal cortex and decreased activity in the hippocampus. It has also been shown to increase levels of serotonin and dopamine in the brain, as well as to increase levels of the neurotransmitter glutamate.

Advantages and Limitations for Lab Experiments

N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide has several advantages and limitations for laboratory experiments. One advantage is that it can be synthesized relatively easily, making it suitable for use in a variety of experiments. Additionally, it has been well-studied, and its effects on the body are well-understood. However, it is important to note that N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide is a Schedule I drug in the United States, meaning that it is illegal to possess or distribute. Additionally, it is a potent hallucinogen, and can cause disorientation and confusion if used in high doses.

Future Directions

There are a number of possible future directions for research into N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide. One potential direction is to further investigate its potential therapeutic applications, such as its potential to treat depression, anxiety, and addiction. Additionally, further research into its mechanism of action and its effects on the brain could lead to a better understanding of its effects on the body and its potential therapeutic applications. Additionally, further research into its potential to treat neurological disorders, such as Parkinson’s disease and Alzheimer’s disease, could lead to new treatments for these conditions. Finally, further research into its potential side effects and interactions with other drugs could lead to a better understanding of its safety profile.

Synthesis Methods

N-(2H-1,3-benzodioxol-5-yl)-N'-[(thiophen-3-yl)methyl]ethanediamide is synthesized through a process called reductive alkylation. This process involves the reaction of a thiophene derivative with an aldehyde, followed by reduction with sodium borohydride. The reaction is typically performed in an organic solvent such as methanol or ethanol. The product is then purified by crystallization or chromatography.